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Get Quote

Introduction: The Stability Advantage
In the study of Inwardly Rectifying Potassium (Kir) channels, Tertiapin LQ represents a critical

evolution in pharmacological tools. The native honey bee venom peptide, Tertiapin, is a potent

blocker of GIRK (Kir3.x) and ROMK (Kir1.1) channels.[1][2][3] However, the native peptide

contains a Methionine residue at position 13, which is highly susceptible to oxidation.[1][3]

Oxidized Tertiapin loses its affinity for the channel pore, leading to inconsistent experimental

data and "washout-like" effects that are actually artifacts of peptide degradation.

Tertiapin LQ is a synthetic derivative where the Methionine at position 13 is replaced by

Leucine (Leu13). This substitution renders the peptide resistant to oxidation while maintaining

nanomolar affinity and high selectivity.[1][3][4] This guide details the protocols for using

Tertiapin LQ to isolate specific

currents in cardiac and neuronal tissues.

Target Profile & Selectivity
Tertiapin LQ acts as a pore blocker, plugging the extracellular vestibule of the channel.[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1573922#bc-rfq
https://www.benchchem.com/product/b1573922/docs?utm_src=pdf-body#application-note-electrophysiological-isolation-of-girk-and-romk-currents-using-tertiapin-lq
https://www.smartox-biotech.com/product/potassium-channel-blocker/inwardly-rectifying-potassium-channels/tertiapin-q
https://pubmed.ncbi.nlm.nih.gov/15947038/
https://www.latoxan.com/moleculars_product.php?id=1312&n=0
https://www.smartox-biotech.com/product/potassium-channel-blocker/inwardly-rectifying-potassium-channels/tertiapin-q
https://www.latoxan.com/moleculars_product.php?id=1312&n=0
https://www.benchchem.com/product/b1573922/docs?utm_src=pdf-body#application-note-electrophysiological-isolation-of-girk-and-romk-currents-using-tertiapin-lq
https://www.smartox-biotech.com/product/potassium-channel-blocker/inwardly-rectifying-potassium-channels/tertiapin-q
https://www.latoxan.com/moleculars_product.php?id=1312&n=0
https://www.biocrick.com/Tertiapin-Q-BCC5740.html
https://www.benchchem.com/product/b1573922/docs?utm_src=pdf-body#application-note-electrophysiological-isolation-of-girk-and-romk-currents-using-tertiapin-lq
https://www.benchchem.com/product/b1573922/docs?utm_src=pdf-body#application-note-electrophysiological-isolation-of-girk-and-romk-currents-using-tertiapin-lq
https://linkinghub.elsevier.com/retrieve/pii/S0022356524322116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Channel Gene Physiological Role
/

(Approx)

ROMK1 KCNJ1
Renal

secretion
~ 1.0 - 2.0 nM

GIRK1/4 (

)
KCNJ3/5

Cardiac heart rate

regulation (SA Node)
~ 8.0 - 15.0 nM

GIRK1/2 KCNJ3/6

Neuronal excitability

(GABA

coupling)

~ 10.0 - 20.0 nM

Kir2.1 (

)
KCNJ2

Cardiac resting

potential

Insensitive (> 1

M)

BK Channels KCNMA1
Neuronal

repolarization

Blocked at high conc.

(>100 nM)

Preparation and Handling (Critical)
Peptides are "sticky." Without proper handling, Tertiapin LQ will adsorb to plastic tubing and

perfusion systems, resulting in an effective bath concentration of zero.

Stock Solution Preparation[6][7][8]
Solvent: Dissolve lyophilized Tertiapin LQ in distilled water or standard extracellular saline to

a stock concentration of 100

M or 1 mM.

Aliquoting: Divide into small aliquots (e.g., 10-20

L) to avoid repeated freeze-thaw cycles.

Storage: Store at -20°C. Stable for up to 6 months.
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Working Solution & The BSA Rule
Causality: To prevent peptide loss to perfusion tubing, you must saturate the binding sites on

the plasticware with a carrier protein.

Carrier: Add 0.1% Bovine Serum Albumin (BSA) to your extracellular bath solution.

Control: Ensure your "Vehicle Control" solution also contains 0.1% BSA to account for any

osmolarity or viscosity changes, though these are negligible at this concentration.

Concentration: For complete block of GIRK/ROMK, use 100 nM to 300 nM Tertiapin LQ.

This is supramaximal (>10x

) and ensures total isolation of the sensitive current.

Experimental Protocols
Protocol A: Isolation of in Atrial Myocytes (Voltage
Clamp)
Objective: To isolate the Acetylcholine-activated potassium current (

) by subtracting the Tertiapin-sensitive component.

Rationale:

is not constitutively active; it requires G-protein (

subunit) activation. Therefore, the protocol requires a "Baseline

Activation

Block" sequence.

Workflow Diagram

1. Baseline
(Tyrode's Soln)

2. Activation
(10 µM Carbachol)

 Establishes
Total Current 3. Isolation

(CCh + 100 nM Tertiapin LQ)

 Blocks only
GIRK 4. Washout

(Tyrode's Soln)

 Validates
Reversibility
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Caption: Sequential perfusion strategy for isolating ligand-gated currents. Note that Carbachol

(CCh) must remain present during the Tertiapin phase to maintain channel gating.

Step-by-Step Methodology
Setup: Patch atrial myocyte in whole-cell configuration.

Pipette Solution: K-Aspartate or KCl based (140 mM

).

Bath Solution: Tyrode’s solution + 0.1% BSA.

Voltage Protocol: Hold at -40 mV. Apply a Voltage Ramp from -100 mV to +40 mV (duration

500 ms) every 5 seconds.

Why Ramps? GIRK channels are inwardly rectifying.[1][3][4][6][7][8][9][10][11] A ramp

allows you to visualize the characteristic "crossing" of currents at

and the rectification profile in real-time.

Phase 1 (Baseline): Record stable background current (

) for 2 minutes.

Phase 2 (Activation): Perfuse Carbachol (10

M) or Adenosine (10

M).

Observation: Current amplitude at -100 mV will increase significantly (inward current). Wait

for steady state (approx. 2-3 mins). This is

.

Phase 3 (Block): Switch to solution containing Carbachol (10
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M) + Tertiapin LQ (100 nM).

Observation: The inward current should rapidly decrease, returning near baseline levels.

This is

.

Analysis:

.

Self-Validation: The isolated current must reverse at the calculated Nernst potential for

potassium (

), typically around -85 mV to -90 mV.

Protocol B: Characterization of ROMK (Kir1.[8][11]1)
(Constitutive)
Objective: To confirm ROMK identity in renal tubule cells or HEK293 expression systems.

Difference from Protocol A: ROMK is often constitutively open and does not require a GPCR

agonist. However, it is highly sensitive to intracellular pH.

Setup: Whole-cell voltage clamp.

Protocol: Step protocol. Hold -80 mV. Step to potentials ranging from -120 mV to +40 mV.

Application:

Record Baseline (

).

Apply Tertiapin LQ (50 nM).

Record Blocked Current (

).
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Validation:

Tertiapin LQ should block >90% of the inward current at -120 mV.

Negative Control: If the current is insensitive to Tertiapin LQ but blocked by

(100

M), it is likely Kir2.1 (

) or another inward rectifier.

Mechanism of Action
Understanding the molecular interaction helps in troubleshooting. Tertiapin LQ mimics the

"cork in a bottle" mechanism.

Cell Membrane

GPCR (M2/A1)
Receptor

G-Protein
(Gβγ Subunit)

Dissociates

GIRK Channel
(Open State)

Gates Open

Agonist
(ACh/Adenosine)

Activates

Tertiapin LQ
(Peptide Blocker)

  Physical Pore Occlusion
(Extracellular Side)
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Caption: Signal transduction pathway. Tertiapin LQ acts downstream of the receptor,

physically occluding the channel pore regardless of the activation stimulus.

Data Analysis & Troubleshooting
Calculating Percent Block
Where

is the current at 0 mV (or the reversal potential if using high K+).

Common Pitfalls
Issue Probable Cause Solution

No Block Observed Adsorption to tubing
Add 0.1% BSA to all bath

solutions.

Slow Washout High affinity binding
Washout may take >10 mins.

Increase flow rate.

Incomplete Block Concentration too low
Increase Tertiapin LQ to 300

nM.

Current Run-down Pipette solution issues

Ensure ATP/GTP is in pipette

to maintain G-protein health

(for GIRK).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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